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Compound of Interest

Compound Name: Azobenzene, 4-bromo-2-methoxy-

Cat. No.: B098276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 4-bromo-2-methoxy-

azobenzene, a versatile chemical intermediate. The protocol is based on established

methodologies for the formation of azo compounds, specifically tailored for the synthesis of this

unsymmetrical azobenzene derivative.

Introduction
Azobenzene and its derivatives are a class of compounds characterized by two phenyl rings

linked by a nitrogen-nitrogen double bond (-N=N-). They are widely utilized in the

manufacturing of dyes and pigments, and their photoisomerization properties make them

valuable in applications such as molecular switches and photopharmacology. The synthesis of

unsymmetrical azobenzenes like 4-bromo-2-methoxy-azobenzene is of particular interest as it

allows for the fine-tuning of the molecule's electronic and steric properties.

The protocol described herein involves a two-step process: the diazotization of an aniline

derivative followed by an azo coupling reaction with 4-bromo-2-methoxyaniline.
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Reagent/Material Grade Supplier

Aniline Reagent Sigma-Aldrich

4-Bromo-2-methoxyaniline >98.0% TCI Chemicals[1]

Sodium Nitrite (NaNO₂) ACS Reagent Fisher Scientific

Hydrochloric Acid (HCl),

concentrated
ACS Reagent VWR

Sodium Hydroxide (NaOH) ACS Reagent EMD Millipore

Ethanol (EtOH) Anhydrous Decon Labs

Diethyl Ether (Et₂O) ACS Reagent Fisher Scientific

Sodium Sulfate (Na₂SO₄),

anhydrous
ACS Reagent Sigma-Aldrich

Deionized Water (H₂O) --- ---

Ice --- ---

Experimental Protocol
Step 1: Diazotization of Aniline

In a 100 mL beaker, dissolve 1.0 g of aniline in a mixture of 3 mL of concentrated

hydrochloric acid and 10 mL of deionized water.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

In a separate 50 mL beaker, prepare a solution of 0.8 g of sodium nitrite in 5 mL of deionized

water and cool it to 0-5 °C.

Slowly add the cold sodium nitrite solution dropwise to the aniline hydrochloride solution.

Maintain the temperature below 5 °C throughout the addition.

After the complete addition of the sodium nitrite solution, continue stirring the resulting

diazonium salt solution in the ice bath for an additional 15 minutes.
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Step 2: Azo Coupling with 4-Bromo-2-methoxyaniline

In a 250 mL beaker, dissolve 2.1 g of 4-bromo-2-methoxyaniline in 20 mL of ethanol.[1]

Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the solution of 4-bromo-2-

methoxyaniline with vigorous stirring.

A colored precipitate should form immediately. Continue stirring the reaction mixture in the

ice bath for 30 minutes.

After 30 minutes, allow the reaction mixture to warm to room temperature and stir for an

additional hour.

Collect the crude product by vacuum filtration and wash it with cold water.

Step 3: Purification

Recrystallize the crude product from a suitable solvent system, such as an ethanol/water

mixture, to obtain the purified 4-bromo-2-methoxy-azobenzene.

Dry the purified crystals under vacuum.

Step 4: Characterization

Determine the melting point of the purified product.

Characterize the product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass

Spectrometry to confirm its structure.

Quantitative Data Summary
The following table summarizes the key quantitative data for the starting material 4-bromo-2-

methoxyaniline. Expected yields for the final product are based on typical azo coupling

reactions.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Purity (%)
Expected
Yield (%)

4-Bromo-2-

methoxyanilin

e

C₇H₈BrNO 202.05[2][3] 57.0 - 61.0[1] >98.0 (GC)[1] N/A

4-Bromo-2-

methoxy-

azobenzene

C₁₃H₁₁BrN₂O 291.15
Expected

~100-120

>95 (after

recrystallizati

on)

70-85

Diagrams
Caption: Workflow for the synthesis of 4-bromo-2-methoxy-azobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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